Cas no 2137811-41-5 (1,2-Dichloroethane-1-sulfinamide)

• Product Name: 1,2-Dichloroethane-1-sulfinamide
• CAS No: 2137811-41-5
• MF: C₂H₅Cl₂NOS
• MW: 162.038197278976
• CID: 6540822
• PubChem ID: 165453639
• Update Time: 2025-07-20

1,2-Dichloroethane-1-sulfinamide Chemical and Physical Properties

Names and Identifiers

• EN300-732339
• 2137811-41-5
• 1,2-dichloroethane-1-sulfinamide
• 1,2-Dichloroethane-1-sulfinamide

• Inchi： 1S/C2H5Cl2NOS/c3-1-2(4)7(5)6/h2H,1,5H2
• InChI Key： XBIRGYAXYWYJJH-UHFFFAOYSA-N
• SMILES： ClC(CCl)S(N)=O

Computed Properties

• Exact Mass: 160.9468903g/mol
• Monoisotopic Mass: 160.9468903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 78.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 62.3Ų

Additional information on 1,2-Dichloroethane-1-sulfinamide

Comprehensive Overview of 1,2-Dichloroethane-1-sulfinamide (CAS No. 2137811-41-5): Properties, Applications, and Industry Insights

1,2-Dichloroethane-1-sulfinamide (CAS No. 2137811-41-5) is a specialized organosulfur compound gaining attention in synthetic chemistry and material science due to its unique sulfinamide functional group. This compound combines the reactivity of dichloroethane with the versatile sulfinamide moiety, making it valuable for constructing complex molecular architectures. Researchers are increasingly exploring its role in asymmetric synthesis, pharmaceutical intermediates, and catalysis, aligning with the growing demand for chiral auxiliaries and green chemistry solutions.

The molecular structure of 1,2-Dichloroethane-1-sulfinamide features a sulfur-nitrogen bond adjacent to two chlorine atoms, enabling selective transformations under mild conditions. Recent studies highlight its utility in C-S bond formation reactions, a hotspot in cross-coupling methodologies. With the rise of AI-driven drug discovery, compounds like this are scrutinized for fragment-based drug design, particularly in enzyme inhibition applications where sulfinamides act as transition-state mimics.

From an industrial perspective, 2137811-41-5 addresses key challenges in high-value chemical manufacturing. Its stability and solubility profile make it suitable for flow chemistry systems – a trending topic in continuous processing optimization. Environmental considerations are also paramount; newer synthetic routes emphasize atom economy and waste reduction, reflecting the compound's alignment with Sustainable Development Goals (SDGs) in the chemical sector.

Analytical characterization of 1,2-Dichloroethane-1-sulfinamide typically involves NMR spectroscopy (particularly ¹³C and ¹H NMR) and mass spectrometry, with computational chemistry (DFT calculations) providing insights into its conformational dynamics. These techniques are frequently searched by chemists investigating structure-activity relationships or reaction mechanisms.

Emerging applications include its use in polymeric materials for ion-conductive membranes, coinciding with the boom in energy storage research. The compound's ability to modify surface properties also makes it relevant to nanotechnology and coatings innovation. Safety assessments confirm it meets standard laboratory handling protocols, though proper PPE remains essential during manipulation.

Market analysts note increasing patent filings involving CAS 2137811-41-5, particularly in electronic chemicals and agrochemical formulations. This correlates with search trends showing heightened interest in specialty chemicals market growth and bioactive compound development. The compound's regulatory status remains favorable across major jurisdictions, facilitating its adoption in global supply chains.

Future research directions may explore its photocatalytic applications or potential in metal-organic frameworks (MOFs), areas dominating recent scientific literature searches. As automated synthesis platforms advance, the integration of 1,2-Dichloroethane-1-sulfinamide into digital chemistry workflows could further accelerate discovery cycles.